Cas no 64450-65-3 (Benzeneacetic acid,4-methoxy-, 1-methylethyl ester)

Benzeneacetic acid,4-methoxy-, 1-methylethyl ester structure
64450-65-3 structure
Product Name:Benzeneacetic acid,4-methoxy-, 1-methylethyl ester
CAS No:64450-65-3
MF:C12H16O3
MW:208.253643989563
CID:516513
PubChem ID:230170
Update Time:2025-04-19

Benzeneacetic acid,4-methoxy-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,4-methoxy-, 1-methylethyl ester
    • 2-(1-methylethyl)benzofuran
    • 2-isopropyl benzofuran
    • 2-Isopropyl-1-benzofuran
    • 2-isopropyl-benzofuran
    • 2-isopropylbenzofurane
    • AK147155
    • CTK8D3938
    • isopropyl 2-(4-methoxyphenyl)acetate
    • isopropyl-2 benzofuranne
    • isopropyl-2-(4-methoxyphenyl)acetate
    • SureCN162882
    • Inchi: 1S/C12H16O3/c1-9(2)15-12(13)8-10-4-6-11(14-3)7-5-10/h4-7,9H,8H2,1-3H3
    • InChI Key: MIKVYRWSUUCYNM-UHFFFAOYSA-N
    • SMILES: O(C(CC1C=CC(=CC=1)OC)=O)C(C)C

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.043
  • Boiling Point: 283.2°Cat760mmHg
  • Flash Point: 114°C
  • Refractive Index: 1.493
  • PSA: 35.53
  • LogP: 2.18930
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